Cas no 1072960-66-7 (4-(6-Methyl-4,8-dioxo-1,3,6,2-dioxazaborocan-2-yl)benzaldehyde)
1072960-66-7 structure
4-(6-Methyl-4,8-dioxo-1,3,6,2-dioxazaborocan-2-yl)benzaldehyde
4-(6-Methyl-4,8-dioxo-1,3,6,2-dioxazaborocan-2-yl)benzaldehyde Properties
Names and Identifiers
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- 4-(6-methyl-4,8-dioxo-1,3,6,2-dioxazaborocan-2-yl)benzaldehyde
- AMTB476
- A910539
- 4-(4,8-Dioxo-6-methyl-1,3-dioxa-2-bora-6-azacyclooctane-2-yl)benzaldehyde
- 4-Formylphenylboronic acid MIDA ester
- MFCD11215233
- AS-2875
- 1257650-77-3
- 1072960-66-7
- AKOS022168236
- 4-Formylphenylboronic acid MIDA ester, 96%
- +Expand
-
- MFCD11215233
- ATAFRFKGTAHILE-UHFFFAOYSA-N
- 1S/C12H12BNO5/c1-14-6-11(16)18-13(19-12(17)7-14)10-4-2-9(8-15)3-5-10/h2-5,8H,6-7H2,1H3
- O1B(C2C=CC(C=O)=CC=2)OC(CN(C)CC1=O)=O
Computed Properties
- 261.0808526g/mol
- 0
- 6
- 2
- 261.0808526g/mol
- 19
- 347
- 0
- 0
- 0
- 0
- 0
- 1
- 72.9
4-(6-Methyl-4,8-dioxo-1,3,6,2-dioxazaborocan-2-yl)benzaldehyde Price
4-(6-Methyl-4,8-dioxo-1,3,6,2-dioxazaborocan-2-yl)benzaldehyde Related Literature
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Andrew J. deMello Chem. Sci., 2010,1, 447-452
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Jia-Yaw Chang,Guo-Quan Wang,Chun-Yi Cheng,Wei-Xiang Lin,Jen-Chieh Hsu J. Mater. Chem., 2012,22, 10609-10618
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Birgitte H. McDonagh,Gurvinder Singh,Sulalit Bandyopadhyay,Sina M. Lystvet,Joseph A. Ryan,Sondre Volden,Eugene Kim RSC Adv., 2015,5, 101101-101109
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Mingjing Zhu,Heejun Kim,Yu Jin Jang,Sungmin Park,Du Yeol Ryu,Kyungkon Kim,Ping Tang,Feng Qiu,Juan Peng J. Mater. Chem. A, 2016,4, 18432-18443
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Vitor Francisco,Luis Garcia-Rio,Geoffrey Stedman New J. Chem., 2008,32, 2292-2298
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Kwan H. Lee,Yuliang Zhang,Paul L. Burn,Ian R. Gentle,Andrew Nelson,Paul Meredith J. Mater. Chem. C, 2013,1, 2593-2598
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Rajendra Srivastava,Minkee Choi,Ryong Ryoo Chem. Commun., 2006, 4489-4491
1072960-66-7 (4-(6-Methyl-4,8-dioxo-1,3,6,2-dioxazaborocan-2-yl)benzaldehyde) Related Products
- 120849-36-7(D-Valinamide,N-(3-methyl-1-oxobutyl)-L-valyl-N-[4-ethoxy-2-hydroxy-1-(2-methylpropyl)-4-oxobutyl]-,[S-(R*,R*)]- (9CI))
- 10186-73-9(Ethyl 2-Bromo-2,3,3,3-tetrafluoropropionate)
- 154151-01-6(1,4-Benzenediamine,2-[(1E)-2-[4-(dimethylamino)phenyl]ethenyl]-5-nitro-)
- 13577-19-0(8-Iodo-1-naphthoic acid)
- 155535-23-2(3-Chloropyrido2,3-bpyrazine)
- 192882-51-2(Zirconium, bis(h5-2,4-cyclopentadien-1-yl)hydro(trifluoromethanesulfonato-kO)- (9CI))
- 157877-99-1(L-Proline,L-lysylglycyl-L-phenylalanyl-L-seryl-L-tyrosyl-L-phenylalanylglycyl-L-a-glutamyl-L-a-aspartyl-L-leucyl-L-methionyl-)
- 13650-70-9(Tert-Butyl (S)-(-)-lactate)
- 113967-74-1([1,2,4]Triazolo[1,5-a]pyrimidin-7-amine,2-(methylthio)-)
- 1467-16-9(1H-Imidazole hydrochloride)
Recommended suppliers
Amadis Chemical Company Limited
(CAS:1072960-66-7)4-(6-Methyl-4,8-dioxo-1,3,6,2-dioxazaborocan-2-yl)benzaldehyde
99%
5g
210.0